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Compound of Interest

Compound Name: 2-fluoro-N-phenylaniline

Cat. No.: B1350581

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This document provides a comprehensive, step-
by-step guide for the proper disposal of 2-fluoro-N-phenylaniline, ensuring the safety of
laboratory personnel and compliance with environmental regulations. While a specific Safety
Data Sheet (SDS) for 2-fluoro-N-phenylaniline was not located, the following procedures are
based on best practices for analogous compounds, such as 2-fluoroaniline, and general
guidelines for hazardous chemical waste.

Quantitative Data and Physical Properties

The table below summarizes the known quantitative data for 2-fluoro-N-phenylaniline and the
closely related compound 2-fluoroaniline. This information is critical for assessing the risks
associated with its handling and disposal.
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Property Value Compound

Molecular Formula C12H10FN 2-fluoro-N-phenylaniline[1]
Molecular Weight 187.22 g/mol 2-fluoro-N-phenylaniline[1]
Physical State Liquid[1] 2-fluoro-N-phenylaniline[1]
Appearance Yellow to colorless oil[1] 2-fluoro-N-phenylaniline[1]
Boiling Point 111-112 °C at 3 Torr[1] 2-fluoro-N-phenylaniline[1]
Flash Point 60 °C (140 °F) - closed cup 2-fluoroaniline[2][3]
Relative Density 1.15g/mL at 20 °C 2-fluoroaniline[3]

Water Solubility Slightly soluble 2-fluoroaniline[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The proper disposal of 2-fluoro-N-phenylaniline is a critical safety and environmental
responsibility and must be managed as hazardous waste.[4] Under no circumstances should it
be disposed of in regular trash or poured down the drain.[4] The following protocol outlines the
mandatory steps for its safe disposal.

1. Personal Protective Equipment (PPE):
» Before handling the chemical, ensure appropriate PPE is worn. This includes:
o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.[5]
o Alab coat.[5]
o In case of insufficient ventilation, use a suitable respirator.[5]

2. Waste Segregation and Collection:
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Do not mix 2-fluoro-N-phenylaniline waste with other waste streams.

Collect waste in a dedicated, properly labeled hazardous waste container. The container
should be made of a compatible material and have a secure lid.

The label should clearly identify the contents as "Hazardous Waste: 2-fluoro-N-
phenylaniline” and include the appropriate hazard symbols.

. Spill Management:

In the event of a spill, immediately evacuate the area.

Remove all sources of ignition.[3][6]

Ensure adequate ventilation.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or
vermiculite.[4][6]

Carefully collect the absorbed material using spark-proof tools and place it into the
designated hazardous waste container.[6]

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as
hazardous waste.

. Empty Container Disposal:

"Empty" containers that held 2-fluoro-N-phenylaniline must also be treated as hazardous
waste unless properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or
methanol).

The rinsate from this process must be collected and disposed of as hazardous waste.[4]

After triple rinsing, the container can be disposed of as non-hazardous waste, but it is
recommended to deface the label before disposal.[4]
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5. Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool area,
away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides,
and acid chlorides.[6]

» The storage area should be secure and under the control of trained personnel.
6. Arrangement for Professional Disposal:
o This material and its container must be disposed of as hazardous waste.[5][7]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with all available safety information for the waste.
e Maintain accurate records of the amount of waste generated and the date of disposal.[4]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-fluoro-N-phenylaniline.
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Caption: Disposal workflow for 2-fluoro-N-phenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hoffmanchemicals.com [hoffmanchemicals.com]
. 2-FLUOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. cdhfinechemical.com [cdhfinechemical.com]

. lobachemie.com [lobachemie.com]

1
2
3
e 4. benchchem.com [benchchem.com]
5
6. fishersci.com [fishersci.com]

7

. assets.thermofisher.com [assets.thermofisher.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 2-fluoro-N-
phenylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350581#2-fluoro-n-phenylaniline-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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